4-(2-Bromoethyl)phenyl acetate

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: [4-(2-bromoethyl)phenyl] acetate
• InChI: InChI=1S/C10H11BrO2/c1-8(12)13-10-4-2-9(3-5-10)6-7-11/h2-5H,6-7H2,1H3
• InChI Key: ZBBRPYPKXSYCAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)CCBr

Description

4-(2-Bromoethyl)phenyl acetate is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (2.01 g, 1.82 mL. 25.6 mmol) was added to a stirred solution of pyridine (2.02 g, 2.07 mL, 25.6 mmol) and 4-hydroxyphenethyl bromide (856.5 mg, 4.26 mmol) in dry CH2Cl2 (17 mL) and the reaction was stirred at room temperature for 2 h. The reaction mixture was diluted with water (20 mL) and extracted with CH2Cl2 (2×40 mL). The combined extracts were dried (MgSO4) and concentrated in vacuo to afford 4-(2-bromoethyl)phenyl acetate. 1H NMR (500 MHz, CHCl3): δ 7.22 (d, J=8.3 Hz, 2 H); 7.04 (d, J=8.3 Hz, 2 H); 3.55 (t, J=7.6 Hz, 2 H); 3.16 (t, J=7.6 Hz, 2 H); 2.29 (s, 3 H).